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Compound of Interest

Methyl 5-methylfuran-3-
Compound Name:
carboxylate

Cat. No.: B1324432

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory
environment. This guide provides detailed, step-by-step procedures for the safe disposal of
Methyl 5-methylfuran-3-carboxylate, a flammable and potentially irritating chemical.
Adherence to these protocols is critical for minimizing health risks and environmental impact.

Safety and Handling Profile

Methyl 5-methylfuran-3-carboxylate is classified as a combustible liquid that can cause skin
and eye irritation.[1][2] Proper personal protective equipment (PPE) is mandatory when
handling this substance. Thermal decomposition may lead to the release of irritating gases and
vapors, such as carbon monoxide and carbon dioxide.[1][3]

Quantitative Data for Methyl 5-methylfuran-3-carboxylate
and Related Compounds

For clarity and immediate reference, the following table summarizes key quantitative safety and
physical data. Data for the closely related isomer, Methyl 2-methyl-3-furoate, is included as a
reference due to the limited availability of specific data for the 5-methyl isomer.
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Reference
Property Value Source(s)
Compound
) 63 °C/145.4 °F Methyl 2-methyl-3-
Flash Point [1][2]
(closed cup) furoate
, Methyl 2-methyl-3-
Density 1.116 g/mL at 25 °C [2]
furoate
Methyl furan-3-
GHS Hazard H226: Flammable
o carboxylate [4]
Statements liquid and vapor ]
(unsubstituted)

H315: Causes skin

irritation

Methyl furan-3-
carboxylate

(unsubstituted)

[4]

H319: Causes serious

eye irritation

Methyl furan-3-
carboxylate

(unsubstituted)

[4]

H335: May cause

respiratory irritation

Methyl furan-3-
carboxylate

(unsubstituted)

[4]

Detailed Disposal Protocol

The following protocol outlines the necessary steps for the safe disposal of Methyl 5-

methylfuran-3-carboxylate.

1. Personal Protective Equipment (PPE) and Safety Measures:

o Eye Protection: Wear chemical safety goggles or a face shield.[1]

e Hand Protection: Use chemically resistant gloves (e.qg., nitrile rubber).

e Skin Protection: Wear a lab coat and closed-toe shoes.

e Ventilation: Conduct all handling and disposal procedures in a well-ventilated area or under a

chemical fume hood.[1]
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Ignition Sources: Ensure no open flames, hot surfaces, or other ignition sources are present
in the handling area.[1][5]

. Spill Management:

In the event of a spill, immediately alert personnel in the vicinity.

Evacuate non-essential personnel from the area.

Remove all sources of ignition.[1][5]

Contain the spill using an inert absorbent material such as sand, silica gel, or vermiculite.[1]

Do not use combustible materials like paper towels to absorb the spill.

Carefully collect the absorbed material using non-sparking tools and place it into a suitable,
labeled, and closed container for hazardous waste disposal.[5]

. Waste Collection and Storage:

Collect waste Methyl 5-methylfuran-3-carboxylate in a designated, properly labeled
hazardous waste container.

The container should be made of a material compatible with the chemical and be kept tightly
closed when not in use.

Store the waste container in a cool, dry, and well-ventilated area, away from incompatible
materials such as strong oxidizing agents and strong bases.[1][3]

. Final Disposal Procedure:

All waste containing Methyl 5-methylfuran-3-carboxylate must be disposed of as
hazardous waste.

Under no circumstances should this chemical be poured down the drain or mixed with
general laboratory waste.[5]
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» Arrange for the collection and disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) department or a licensed chemical waste disposal
contractor.

o Ensure all local, state, and federal regulations for hazardous waste disposal are followed.
5. Decontamination of Empty Containers:

o Empty containers that previously held Methyl 5-methylfuran-3-carboxylate must also be
treated as hazardous waste.

» To decontaminate, triple-rinse the container with a suitable solvent (e.g., acetone or ethanol).

o Collect the rinsate as hazardous waste and dispose of it according to the procedures
outlined above.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of Methyl 5-methylfuran-3-carboxylate.
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Caption: Disposal Workflow for Methyl 5-methylfuran-3-carboxylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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